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Compound of Interest

Compound Name: Rosthornin B

Cat. No.: B8235229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for Rosthornin B,

an ent-kaurene diterpenoid isolated from Rabdosia rosthornii. The information presented herein

is crucial for the identification, characterization, and further development of this natural product.

This document summarizes the key Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data and outlines the experimental protocols for its isolation and structure

elucidation.

High-Resolution Mass Spectrometry (HR-MS) Data
High-resolution mass spectrometry confirms the molecular formula of Rosthornin B as

C₂₄H₃₂O₇.

Ion Calculated m/z Found m/z

[M]⁺ 432.2148 432.2145

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The ¹H and ¹³C NMR spectral data for Rosthornin B, recorded in CDCl₃, are detailed below.

These data are essential for the structural confirmation of the molecule.
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¹H NMR Spectral Data (400 MHz, CDCl₃)
Position

Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 1.70, 2.05 m

2 1.55, 1.85 m

3 1.45, 1.65 m

5 2.25 d 4.5

6 2.60, 2.70 m

7 4.60 dd 7.5, 4.5

9 2.50 m

11 5.65 t 3.0

12 2.15, 2.35 m

14 3.15 m

17 5.20, 5.95 br s

18 1.15 s

19 4.10, 4.45 ABq 11.5

20 1.25 s

OAc 2.05, 2.10 s

¹³C NMR Spectral Data (100 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm) Carbon Type

1 38.5 CH₂

2 18.5 CH₂

3 41.8 CH₂

4 36.5 C

5 50.2 CH

6 32.5 CH₂

7 75.8 CH

8 55.6 C

9 52.3 CH

10 43.7 C

11 70.1 CH

12 35.1 CH₂

13 77.3 C

14 45.2 CH

15 208.5 C

16 155.8 C

17 115.2 CH₂

18 30.1 CH₃

19 65.3 CH₂

20 20.7 CH₃

OAc 170.5, 170.8 C

OAc 21.1, 21.3 CH₃
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Experimental Protocols
The isolation and structural elucidation of Rosthornin B were performed according to the

following procedures.

Isolation of Rosthornin B
The dried and powdered leaves of Rabdosia rosthornii were extracted with diethyl ether. The

resulting extract was then subjected to column chromatography on silica gel, eluting with a

gradient of petroleum ether and ethyl acetate. Fractions containing Rosthornin B were further

purified by preparative thin-layer chromatography (TLC) to yield the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer in

deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard.

Mass Spectrometry: High-resolution mass spectra were obtained on a high-resolution mass

spectrometer.

Workflow and Structural Relationships
The following diagram illustrates the general workflow for the isolation and characterization of

Rosthornin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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